Cas no 1262001-24-0 (4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol)

4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol is a fluorinated chlorophenol derivative with a carboxylic acid functional group, offering versatile reactivity for synthetic applications. Its structural features, including the fluorine substituent and carboxyl group, enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis. The compound's halogenated aromatic core allows for selective modifications, while the carboxylic acid moiety facilitates further derivatization or conjugation. Its well-defined molecular structure ensures consistent performance in cross-coupling reactions or as a building block for complex molecules. Suitable for research and industrial use, this compound is characterized by high purity and stability under standard handling conditions.

4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol structure

1262001-24-0 structure

Product Name:4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol

CAS No:1262001-24-0

MF:C₁₃H₈ClFO₃

MW:266.652226448059

MDL:MFCD18315681

CID:2768605

PubChem ID:53221415

Update Time:2025-10-30

4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

- 3'-Chloro-5-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
- 1262001-24-0
- MFCD18315681
- DTXSID90686059
- 4-(3-CARBOXY-5-FLUOROPHENYL)-2-CHLOROPHENOL
- 4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol, 95%
- 4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol
- MDL： MFCD18315681
- Inchi： 1S/C13H8ClFO3/c14-11-6-7(1-2-12(11)16)8-3-9(13(17)18)5-10(15)4-8/h1-6,16H,(H,17,18)
- InChI Key： FLYILPITXKBOKP-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F)O

Computed Properties

Exact Mass: 266.0146000Da
Monoisotopic Mass: 266.0146000Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 57.5Å²

4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321885-5 g	4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol, 95%; .	1262001-24-0	95%	5g	€1159.00	2023-04-26
abcr	AB321885-5g	4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol, 95%; .	1262001-24-0	95%	5g	€1159.00	2025-03-19

4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol

Comprehensive Overview of 4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol (CAS No. 1262001-24-0)

4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol (CAS No. 1262001-24-0) is a fluorinated and chlorinated phenolic compound with a carboxylic acid functional group. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both fluorine and chlorine atoms enhances its reactivity and potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly interested in this compound due to its potential role in addressing global health challenges, such as antimicrobial resistance and chronic diseases.

The compound's CAS number 1262001-24-0 is a critical identifier for regulatory and safety documentation. Its molecular formula, C₁₃H₈ClFO₃, reflects its aromatic nature and the presence of halogen substituents, which are often leveraged in medicinal chemistry to improve bioavailability and metabolic stability. Recent studies highlight its utility in designing small-molecule therapeutics, a hot topic in the pharmaceutical industry as companies seek to develop targeted treatments with fewer side effects.

In the context of green chemistry and sustainable synthesis, 4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol has garnered attention for its potential to be synthesized using eco-friendly catalysts and solvents. This aligns with the growing demand for environmentally responsible chemical processes, a trend frequently searched by professionals in the field. Additionally, its structural features make it a candidate for computational drug design, where AI-driven molecular modeling is revolutionizing how new compounds are discovered and optimized.

From a commercial perspective, the compound is often referenced in patents related to anti-inflammatory and anticancer agents, addressing two of the most pressing medical needs today. Its mechanism of action, though still under investigation, is believed to involve interference with cellular signaling pathways, a subject of intense research in oncology and immunology. This has led to a surge in queries about its structure-activity relationship (SAR), particularly among academic and industrial researchers.

Quality control and analytical methods for CAS No. 1262001-24-0 are also frequently discussed. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure purity and consistency, which are critical for reproducible research outcomes. The compound's stability under various storage conditions is another area of interest, as improper handling can lead to degradation and compromised experimental results.

In summary, 4-(3-Carboxy-5-fluorophenyl)-2-chlorophenol represents a versatile and promising chemical entity with broad applications in life sciences. Its relevance to contemporary research themes, such as precision medicine and sustainable chemistry, ensures its continued importance in scientific discourse. As innovation in drug development accelerates, this compound is poised to play a pivotal role in the next generation of therapeutic breakthroughs.